Cas no 2172323-86-1 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-fluorobenzoic acid)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-fluorobenzoic acid structure
2172323-86-1 structure
Product Name:2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-fluorobenzoic acid
CAS No:2172323-86-1
MF:C26H19FN2O5
MW:458.437870264053
CID:6345602
PubChem ID:165511106
Update Time:2024-01-09

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-fluorobenzoic acid
    • 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-4-fluorobenzoic acid
    • EN300-1550504
    • 2172323-86-1
    • Inchi: 1S/C26H19FN2O5/c27-16-11-12-21(25(31)32)23(14-16)29-24(30)10-5-13-28-26(33)34-15-22-19-8-3-1-6-17(19)18-7-2-4-9-20(18)22/h1-4,6-9,11-12,14,22H,13,15H2,(H,28,33)(H,29,30)(H,31,32)
    • InChI Key: RKVOCQHLDKTBLL-UHFFFAOYSA-N
    • SMILES: FC1C=CC(C(=O)O)=C(C=1)NC(C#CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

  • Exact Mass: 458.12779987g/mol
  • Monoisotopic Mass: 458.12779987g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 814
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 105Ų

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-fluorobenzoic acid Pricemore >>

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